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Compound of Interest

Compound Name: 1-(Benzylamino)propan-2-ol

Cat. No.: B1329705

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of 1-
(Benzylamino)propan-2-ol, a compound of interest in various research and development
applications. This document outlines its boiling point and density, supported by experimental
protocols for their determination.

Core Physical Properties

1-(Benzylamino)propan-2-ol is a colorless to light yellow liquid. A summary of its key physical

properties is presented below.
Data Presentation

The quantitative physical data for 1-(Benzylamino)propan-2-ol are summarized in the table
below for ease of reference and comparison.
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Physical Property Value Conditions Source(s)
Boiling Point 292.2 °C at 760 mmHg [1]

142 °C at 12 Torr [2]

Density 1.02 - 1.025 g/cm?3 at 25°C [1112]
Molecular Formula C10H15NO [11[3]

Molecular Weight 165.23 g/mol [2][3]

Experimental Protocols

The following sections detail standardized methodologies for the experimental determination of
the boiling point and density of liquid compounds such as 1-(Benzylamino)propan-2-ol.

Determination of Boiling Point (Capillary Method)

The boiling point is the temperature at which a liquid's vapor pressure equals the external
pressure.[4][5] The capillary method, often utilizing a Thiele tube, is a common and effective
technique for this measurement.[2]

Apparatus:

e Thiele tube or oil bath

» High-boiling point liquid (e.g., paraffin oil)

e Thermometer

o Small test tube (fusion tube)

o Capillary tube (sealed at one end)

e Heat source (e.g., Bunsen burner or hot plate)
e Stand and clamp

Procedure:
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o Sample Preparation: Fill the small test tube with 2-3 mL of 1-(Benzylamino)propan-2-ol.

o Capillary Insertion: Place the capillary tube (sealed end up) into the test tube containing the
sample.

o Assembly: Attach the test tube to the thermometer using a rubber band or thread. The bulb
of the thermometer should be level with the sample.

e Heating: Immerse the assembly in the Thiele tube or oil bath, ensuring the heating liquid
level is above the sample level but below the opening of the test tube.[2]

o Observation: Gently heat the apparatus. As the temperature rises, air trapped in the capillary
tube will be expelled, seen as a slow stream of bubbles.

» Boiling Point Identification: Continue heating until a rapid and continuous stream of bubbles
emerges from the capillary tube. At this point, turn off the heat source.

o Measurement: Allow the apparatus to cool slowly. The boiling point is the temperature at
which the bubbling stops and the liquid begins to be drawn into the capillary tube.[2] Record
this temperature. For accuracy, it is advisable to repeat the measurement.

Determination of Density (Pycnometer or Graduated
Cylinder Method)

Density is the mass of a substance per unit volume. For liquids, this can be accurately
determined by measuring the mass of a known volume.[1]

Apparatus:
e Analytical balance (accurate to at least 0.001 g)

e Graduated cylinder (e.g., 10 mL or 25 mL) or a pycnometer (density bottle) for higher
accuracy

o Thermometer to record the ambient temperature

Procedure:
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» Measure Mass of Empty Container: Place the clean, dry graduated cylinder or pycnometer
on the analytical balance and record its mass (ma).[1]

e Add Liquid: Carefully add a specific volume of 1-(Benzylamino)propan-2-ol to the
graduated cylinder (e.g., 10 mL). If using a pycnometer, fill it completely. Record the exact
volume (V).[1]

o Measure Mass of Filled Container: Place the container with the liquid back on the balance

and record the total mass (mz).

o Calculate Mass of Liquid: Subtract the mass of the empty container from the total mass to
find the mass of the liquid (m = mz - ma).

o Calculate Density: Use the formula p = m/V to calculate the density.

» Repeatability: For reliable results, it is recommended to perform the measurement multiple
times and calculate the average density.[1]

Logical Relationships

The following diagram illustrates the relationship between the chemical compound and its
fundamental physical properties discussed in this guide.
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Caption: Relationship between 1-(Benzylamino)propan-2-ol and its physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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